Cas no 777865-57-3 (1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole)

• Product Name: 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole
• CAS No: 777865-57-3
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 4184806
• PubChem ID: 11736832
• Update Time: 2025-10-25

1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[(4-bromophenyl)methyl]-2-methyl-
• 1-[(4-Bromophenyl)methyl]-2-methyl-1H-imidazole
• G26467
• 1-[(4-bromophenyl)methyl]-2-methylimidazole
• 1-(4-Bromobenzyl)-2-methyl-1H-imidazole
• 777865-57-3
• Z319544948
• DB-161409
• SCHEMBL17102309
• CGB86557
• CS-0261302
• 1-(4-bromophenyl)methyl-2-methyl-1h-imidazole
• EN300-78086
• AKOS009170218
• 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole

• Inchi： 1S/C11H11BrN2/c1-9-13-6-7-14(9)8-10-2-4-11(12)5-3-10/h2-7H,8H2,1H3
• InChI Key： GHUAUPIAGUEIHU-UHFFFAOYSA-N
• SMILES： C1(C)N(CC2=CC=C(Br)C=C2)C=CN=1

Computed Properties

• Exact Mass: 250.01056Da
• Monoisotopic Mass: 250.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole

Introduction to 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole (CAS No. 777865-57-3)

1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole (CAS No. 777865-57-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole make it an intriguing candidate for various scientific investigations, particularly in the development of novel drugs and therapeutic agents.

The molecular structure of 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole consists of a brominated phenyl ring attached to a methylated imidazole moiety. This combination provides a rich platform for exploring its chemical reactivity and biological properties. The bromine atom, in particular, can serve as a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with tailored properties.

In recent years, there has been a growing interest in the use of imidazoles as scaffolds for drug discovery. Imidazoles are known to exhibit a broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. Additionally, they have been explored for their potential in treating neurological disorders, cancer, and other diseases. The presence of the brominated phenyl group in 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole adds an extra layer of complexity and functionality, making it an attractive target for medicinal chemists.

One of the key areas where 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole has shown promise is in the development of inhibitors for specific enzymes and receptors. For instance, studies have demonstrated that certain derivatives of this compound can effectively inhibit the activity of kinases, which are crucial enzymes involved in cell signaling pathways. By modulating these pathways, such inhibitors can have therapeutic benefits in treating conditions such as cancer and inflammatory diseases.

Beyond its potential as a drug candidate, 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole has also been investigated for its role in materials science and organic synthesis. The unique electronic properties of the imidazole ring and the brominated phenyl group make it a valuable building block for constructing more complex molecules with specific functionalities. This has led to its use in the synthesis of polymers, catalysts, and other advanced materials.

In the context of pharmaceutical research, the ability to synthesize and modify 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole efficiently is crucial. Recent advancements in synthetic methods have enabled chemists to produce this compound with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly effective in this regard. These methods not only improve the efficiency of synthesis but also allow for the introduction of various substituents at specific positions on the molecule.

The biological evaluation of 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole has revealed several interesting findings. In vitro studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a potential candidate for developing new antifungal agents to combat drug-resistant fungal infections. Furthermore, preliminary studies have indicated that certain derivatives of this compound may have neuroprotective effects, suggesting its potential use in treating neurological disorders such as Alzheimer's disease.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole and its derivatives as therapeutic agents. These trials aim to evaluate their pharmacokinetic properties, toxicity profiles, and overall therapeutic potential. Early results are promising, but more extensive studies are needed to fully understand their clinical applications.

In conclusion, 1-(4-Bromophenyl)methyl-2-methyl-1H-imidazole (CAS No. 777865-57-3) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique structural features and diverse biological activities make it an important target for ongoing research and development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing our knowledge and capabilities in medicinal chemistry and pharmaceutical science.